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Compound of Interest

Compound Name: YM-75440

Cat. No.: B15570465

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-75440 is a potent and selective inhibitor of squalene synthase, a critical enzyme in the

cholesterol biosynthesis pathway. By targeting this enzyme, YM-75440 presents a promising

avenue for the development of novel therapeutics for hypercholesterolemia and related

cardiovascular diseases. This technical guide provides a comprehensive overview of the core

physicochemical properties of YM-75440, detailed experimental methodologies, and a

visualization of its mechanism of action within the relevant biological pathway.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a drug candidate is

fundamental for its development. These properties influence its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation characteristics. The key

physicochemical data for YM-75440 are summarized in the table below.
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Property Value

IUPAC Name
N-benzyl-3-[(1-prop-2-enyl-9H-carbazol-2-

yl)oxy]propan-1-amine

Molecular Formula C₂₅H₂₆N₂O

Molecular Weight 370.5 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Melting Point
Data not available in publicly accessible

literature.

pKa

Data not available in publicly accessible

literature. An estimated pKa for the secondary

amine is in the range of 9-11, typical for similar

structures.

Experimental Protocols
Synthesis of YM-75440 (Illustrative)
While a specific, detailed protocol for the synthesis of YM-75440 is not publicly available, a

representative synthetic route can be conceptualized based on the synthesis of similar N-

substituted carbazole derivatives. The following is a plausible, multi-step experimental

workflow.
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Step 1: N-Alkylation of Carbazole

Step 2: Ether Synthesis

Step 3: N-Benzylation

Carbazole

1,3-dibromopropane, NaOH

N-(3-bromopropyl)carbazole

Product from Step 1

2-hydroxycarbazole, K2CO3

3-((9H-carbazol-9-yl)propoxy)carbazole

Product from Step 2

Benzylamine

YM-75440

Click to download full resolution via product page

Caption: Illustrative synthetic workflow for YM-75440.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15570465/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physicochemical-properties-of-ym-75440
https://www.benchchem.com/product/b15570465/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-ym-75440
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methodology:

N-Alkylation of Carbazole: Carbazole is reacted with an excess of 1,3-dibromopropane in the

presence of a base such as sodium hydroxide in a suitable solvent like acetone. The reaction

mixture is heated under reflux, and the resulting N-(3-bromopropyl)carbazole is isolated and

purified.

Ether Synthesis: The N-alkylated carbazole from the previous step is then reacted with a

substituted hydroxyphenanthrene (the exact precursor for the YM-75440 core may vary) in

the presence of a base like potassium carbonate in a polar aprotic solvent such as

dimethylformamide (DMF). The reaction is heated to facilitate the nucleophilic substitution to

form the ether linkage.

Final Amination: The resulting intermediate is then reacted with benzylamine. This reaction

may proceed via nucleophilic substitution of a leaving group on the propyl chain, to yield the

final product, YM-75440. Purification is typically achieved through column chromatography.

Squalene Synthase Inhibition Assay
The inhibitory activity of YM-75440 on squalene synthase can be determined using a

fluorescent assay that monitors the consumption of NADPH.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15570465/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-ym-75440
https://www.benchchem.com/product/b15570465/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-ym-75440
https://www.benchchem.com/product/b15570465/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-physicochemical-properties-of-ym-75440
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition Assay Workflow

Prepare Assay Buffer
(e.g., Tris-HCl, MgCl2, DTT)

Combine Buffer, Enzyme,
and YM-75440/DMSO (Control)

Dilute Recombinant
Human Squalene Synthase

Prepare Substrate Mix
(Farnesyl Pyrophosphate, NADPH)

Initiate Reaction with
Substrate Mix

Prepare Serial Dilutions
of YM-75440 in DMSO

Pre-incubate at 37°C

Monitor NADPH Fluorescence
(Ex: 340 nm, Em: 460 nm)

over time

Acetyl-CoA HMG-CoA HMG-CoA Reductase Mevalonate Farnesyl Pyrophosphate (FPP)Multiple Steps

Squalene Synthase Squalene LanosterolMultiple Steps CholesterolMultiple Steps

YM-75440
Inhibition
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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